![molecular formula C20H14F4N2OS2 B2373201 2-((2-fluorobenzyl)thio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 895998-30-8](/img/structure/B2373201.png)
2-((2-fluorobenzyl)thio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
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Description
2-((2-fluorobenzyl)thio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H14F4N2OS2 and its molecular weight is 438.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The compound is part of a broader class of chemicals that have been synthesized and investigated for their biological activities. Research efforts have focused on creating derivatives with potential larvicidal, antitumor, and antimicrobial properties. For instance, Gorle et al. (2016) detailed the synthesis of pyrimidine derivatives linked with morpholinophenyl, showing significant larvicidal activity against mosquito larvae, suggesting potential applications in vector control (Gorle et al., 2016). Similarly, compounds with trifluoromethyl groups have been synthesized and shown to exhibit potent antitumor activity against various cancer cell lines, highlighting the compound's potential in cancer research (Nie Yao et al., 2014).
Anticancer and Antitubercular Agents
Further exploration into the compound's derivatives has demonstrated their effectiveness as anticancer and antitubercular agents. Reddy et al. (2015) synthesized benzocoumarin-pyrimidine hybrids, evaluating their in-vitro antitubercular activity and DNA cleavage potential, pointing towards new therapeutic avenues in treating tuberculosis and related bacterial infections (Reddy et al., 2015).
Antifungal and Antibacterial Applications
The antimicrobial potential of these compounds extends to antifungal and antibacterial activities as well. Kahveci et al. (2020) synthesized new derivatives showing higher antifungal activity than fluconazole against Candida fungus species and better antibacterial activity against various bacterial strains (Kahveci et al., 2020). This suggests the compound's utility in developing new antimicrobial agents.
Properties
IUPAC Name |
2-[(2-fluorophenyl)methylsulfanyl]-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F4N2OS2/c21-15-7-2-1-4-12(15)11-29-19-25-16-8-9-28-17(16)18(27)26(19)14-6-3-5-13(10-14)20(22,23)24/h1-7,10H,8-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFAMOJBXXPEBPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C1N=C(N(C2=O)C3=CC=CC(=C3)C(F)(F)F)SCC4=CC=CC=C4F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F4N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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